2-[5-(4-fluorophenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]acetic acid

• IUPAC Name: 2-[5-(4-fluorophenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C14H9FN2O3S/c15-9-3-1-8(2-4-9)10-6-21-13-12(10)14(20)17(7-16-13)5-11(18)19/h1-4,6-7H,5H2,(H,18,19)
• InChI Key: FNDPOMZAVHHQNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC3=C2C(=O)N(C=N3)CC(=O)O)F
• Molecular Formula: C14H9FN2O3S
• Molecular Weight: 304.30 g/mol
• CAS No.: 451461-16-8

Description

The compound “2-[5-(4-fluorophenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]acetic acid” is a complex organic molecule. It has an empirical formula of C15H11FN2O3S and a molecular weight of 318.32. The structure includes a thieno[2,3-d]pyrimidin-3-yl group attached to a 4-fluorophenyl group and an acetic acid group.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1C (C (C2=CC=C (F)C=C2)=C3C)=C (S3)N=CN1CC (O)=O. This indicates the presence of a fluorophenyl group, a thieno[2,3-d]pyrimidin-3-yl group, and an acetic acid group in the molecule.

Physical and Chemical Properties Analysis

The compound is a solid. Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Fluorescence Binding Studies

Research involving derivatives of p-hydroxycinnamic acid, which share structural similarities with 2-[5-(4-fluorophenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]acetic acid, has explored their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. These studies provide insights into the binding constants, the number of binding sites, and conformational changes in BSA, which are crucial for understanding the bioavailability and pharmacokinetics of such compounds (Meng et al., 2012).

Crystal Structure Analysis

The structural elucidation of similar compounds, such as a pyridine herbicide with a 2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetic acid structure, through crystallography has helped in understanding the molecular arrangements and interactions, such as hydrogen bonding and weak π–π interactions, which are pivotal for drug design and development (Park et al., 2016).

Synthetic Pathways and Biological Activities

Research has focused on synthesizing and evaluating the biological activities of thieno[2,3-d]pyrimidine derivatives. For instance, the synthesis of imidazolyl acetic acid derivatives has been explored for their anti-inflammatory and analgesic activities, highlighting the potential of such structures in developing new therapeutic agents (Khalifa & Abdelbaky, 2008).

Fungicidal Activities

Novel fluorine-containing thieno[3′,2′-5,6] pyrido[4,3-d]pyrimidin-4(3H)-ones have been synthesized and tested for their fungicidal activities, demonstrating the significance of structural modifications in enhancing biological efficacy against agricultural pathogens (Ren et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the diverse activities exhibited by similar compounds. Additionally, more research could be conducted to determine its physical and chemical properties, as well as to develop efficient synthesis methods.